Cas no 1514229-07-2 (4-amino-1-(1H-indol-3-yl)butan-2-one)
4-amino-1-(1H-indol-3-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(1H-indol-3-yl)butan-2-one
- 1514229-07-2
- EN300-1729514
-
- Inchi: 1S/C12H14N2O/c13-6-5-10(15)7-9-8-14-12-4-2-1-3-11(9)12/h1-4,8,14H,5-7,13H2
- InChI Key: UDMZYVQFUJPACS-UHFFFAOYSA-N
- SMILES: O=C(CCN)CC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 202.110613074g/mol
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 58.9Ų
4-amino-1-(1H-indol-3-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729514-0.05g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 0.05g |
$1464.0 | 2023-09-20 | ||
| Enamine | EN300-1729514-0.1g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 0.1g |
$1533.0 | 2023-09-20 | ||
| Enamine | EN300-1729514-0.25g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 0.25g |
$1604.0 | 2023-09-20 | ||
| Enamine | EN300-1729514-0.5g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 0.5g |
$1673.0 | 2023-09-20 | ||
| Enamine | EN300-1729514-1.0g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 1g |
$1742.0 | 2023-05-26 | ||
| Enamine | EN300-1729514-2.5g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 2.5g |
$3417.0 | 2023-09-20 | ||
| Enamine | EN300-1729514-5.0g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 5g |
$5056.0 | 2023-05-26 | ||
| Enamine | EN300-1729514-10.0g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 10g |
$7497.0 | 2023-05-26 | ||
| Enamine | EN300-1729514-1g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 1g |
$1742.0 | 2023-09-20 | ||
| Enamine | EN300-1729514-5g |
4-amino-1-(1H-indol-3-yl)butan-2-one |
1514229-07-2 | 5g |
$5056.0 | 2023-09-20 |
4-amino-1-(1H-indol-3-yl)butan-2-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-amino-1-(1H-indol-3-yl)butan-2-one
Professional Introduction to 4-amino-1-(1H-indol-3-yl)butan-2-one (CAS No. 1514229-07-2)
4-amino-1-(1H-indol-3-yl)butan-2-one, identified by the CAS number 1514229-07-2, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a combination of an indole moiety and an amine-substituted butanone backbone, presents a unique scaffold that is highly versatile for the design and development of bioactive agents. The presence of both nitrogen-rich aromatic and aliphatic functional groups makes it a promising candidate for further exploration in drug discovery programs.
The indole ring, a well-documented pharmacophore in medicinal chemistry, is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of indole have been extensively studied for their potential in modulating signaling pathways associated with various diseases. The incorporation of the indole moiety into 4-amino-1-(1H-indol-3-yl)butan-2-one not only enhances its structural complexity but also endows it with the potential to interact with multiple biological targets. This dual functionality has opened up avenues for the synthesis of novel compounds with enhanced pharmacological profiles.
Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 4-amino-1-(1H-indol-3-yl)butan-2-one. By leveraging high-throughput virtual screening and structure-based drug design approaches, researchers have been able to predict the binding interactions of this compound with various protein targets. For instance, studies suggest that the indole ring may interact with transcription factors and enzymes involved in cancer progression, while the amine group could engage in hydrogen bonding with key residues in receptor binding pockets. Such insights have guided the optimization of synthetic routes to improve potency and selectivity.
The butanone backbone in 4-amino-1-(1H-indol-3-yl)butan-2-one provides an additional layer of structural diversity, allowing for modifications that can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. This flexibility has been exploited in recent research to develop prodrugs or analogs with improved pharmacokinetic profiles. For example, derivatives of this compound have been explored as potential inhibitors of enzymes implicated in neurodegenerative diseases, where both lipophilicity and polar surface area play critical roles in drug efficacy.
In addition to its pharmaceutical applications, 4-amino-1-(1H-indol-3-yl)butan-2-one has shown promise in material science and agrochemical research. The unique electronic properties of the indole ring make it a valuable building block for organic semiconductors and light-emitting diodes (OLEDs). Furthermore, its structural motif has inspired the development of novel pesticides and herbicides that target specific enzymatic pathways in plants and pests while minimizing environmental impact.
The synthesis of 4-amino-1-(1H-indol-3-yl)butan-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions between appropriately substituted indole derivatives and amino acid precursors, followed by functional group manipulations to achieve the desired butanone core. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and energy consumption. These innovations align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.
As research continues to uncover new biological activities associated with indole-containing compounds, 4-amino-1-(1H-indol-3-yl)butan-2-one is poised to play a pivotal role in next-generation drug development. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the exploration of this scaffold through high-throughput screening campaigns and targeted synthesis strategies. The integration of artificial intelligence (AI) into drug discovery workflows has further enhanced the identification of promising derivatives by predicting molecular properties and optimizing lead compounds.
The future prospects for 4-amino-1-(1H-indol-3-yl)butan-2-one are bright, with ongoing studies focusing on its potential as a therapeutic agent for unmet medical needs. By combining traditional synthetic chemistry with cutting-edge biotechnological approaches, researchers aim to develop novel treatments for conditions such as cancer, inflammation, and neurodegeneration. The versatility of this compound underscores its significance as a cornerstone molecule in modern medicinal chemistry.
1514229-07-2 (4-amino-1-(1H-indol-3-yl)butan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)